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Compound of Interest

Compound Name: DMA-135 hydrochloride

Cat. No.: B10830237 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed protocols for the preparation, storage, and handling of DMA-
135 hydrochloride stock solutions for in vitro and in vivo experimental applications. DMA-135
hydrochloride is a potent inhibitor of enterovirus 71 (EV71) replication, making it a valuable

tool in antiviral drug discovery and research.

Introduction
DMA-135 hydrochloride is a small molecule that inhibits the translation of enterovirus 71

(EV71) by targeting its internal ribosome entry site (IRES).[1][2][3][4] Specifically, it binds to the

SLII domain of the EV71 IRES.[1][2][3][4] This binding induces a conformational change in the

RNA structure, which in turn stabilizes a ternary complex with the host protein AUF1, ultimately

repressing viral translation.[5][6][7] Due to its specific mechanism of action and low cellular

toxicity, DMA-135 hydrochloride is a critical compound for studying EV71 replication and

developing potential antiviral therapies.[1][6][7]

Quantitative Data Summary
The following table summarizes the key quantitative information for DMA-135 hydrochloride.
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Property Value Source(s)

Molecular Weight 359.81 g/mol [1][8]

Molecular Formula C₁₆H₁₈ClN₇O [1][8]

CAS Number 2237925-62-9 [1][8]

Appearance Light yellow to yellow solid [1]

Solubility in DMSO ≥ 50 mg/mL (138.96 mM) [1]

IC₅₀ (EV71 Replication) 7.54 ± 0.0024 µM [7]

CC₅₀ (SF268 & Vero cells) > 100 µM [7]

Storage (Solid)
4°C, sealed, away from

moisture
[1]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocols
Materials and Equipment

DMA-135 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation of a 50 mM Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of DMA-135 hydrochloride
in DMSO. This high-concentration stock is suitable for long-term storage and subsequent

dilution for various experimental needs.

Procedure:

Pre-dissolution Preparation:

Bring the DMA-135 hydrochloride vial to room temperature before opening to prevent

condensation.

Prepare a sterile work area, preferably within a chemical fume hood or biosafety cabinet.

Weighing the Compound:

Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh the desired amount of DMA-135 hydrochloride powder. For example, to

prepare 1 mL of a 50 mM stock solution, weigh out 17.99 mg of the compound (Mass =

Molarity × Volume × Molecular Weight).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the DMA-135
hydrochloride powder. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The solution should be clear.

If dissolution is slow, brief sonication or gentle warming (up to 60°C) can be applied.[1]

Ensure the solution cools to room temperature before use or storage. Note: Use newly

opened, anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.[1]

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

desired concentration in the appropriate cell culture medium.

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the 50 mM DMA-135 hydrochloride stock solution at room

temperature.

Once thawed, briefly vortex the tube to ensure homogeneity.

Serial Dilution:

Perform serial dilutions of the stock solution in cell culture medium to achieve the final

desired experimental concentrations (e.g., 0.2-50 µM).[1]

Important: To prevent precipitation of the compound, add the stock solution to the culture

medium and mix immediately and thoroughly. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
Signaling Pathway of DMA-135 Hydrochloride
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Caption: Mechanism of action of DMA-135 hydrochloride.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing DMA-135 HCl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. DMA-135 hydrochloride | 2237925-62-9 | MOLNOVA [molnova.cn]

3. DMA-135 hydrochloride - Ace Therapeutics [acetherapeutics.com]

4. medchemexpress.com [medchemexpress.com]

5. Enterovirus evolution reveals the mechanism of an RNA-targeted antiviral and
determinants of viral replication - PMC [pmc.ncbi.nlm.nih.gov]

6. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization
of a ternary complex - PubMed [pubmed.ncbi.nlm.nih.gov]

7. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization
of a ternary complex - PMC [pmc.ncbi.nlm.nih.gov]

8. abmole.com [abmole.com]

To cite this document: BenchChem. [Preparing DMA-135 Hydrochloride Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830237#preparing-dma-135-hydrochloride-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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